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Compound of Interest

Compound Name: Eupalinolide K

Cat. No.: B10818204 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Eupalinolide K, a sesquiterpene lactone

isolated from Eupatorium lindleyanum. Adherence to these procedures is critical for minimizing

environmental impact and ensuring a safe laboratory environment.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Eupalinolide K is the first

step in safe handling and disposal.

Property Value

CAS Number 108657-10-9

Molecular Formula C₂₀H₂₆O₆

Molecular Weight 362.42 g/mol

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Eupalinolide K is not readily available, data from

structurally similar compounds and general principles of handling sesquiterpene lactones

suggest the following hazards and necessary precautions.
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Potential Hazards:

Acute Toxicity (Oral): May be harmful if swallowed.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin and Body Protection: Wear impervious clothing, such as a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a suitable

respirator should be worn.

Spill and Exposure Procedures
In Case of a Spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, prevent entry into waterways and contact emergency services.

First Aid Measures:
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Eupalinolide K Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of Eupalinolide K
waste.
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Figure 1. Eupalinolide K Disposal Workflow
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Figure 1. Eupalinolide K Disposal Workflow

Detailed Disposal Protocol
Objective: To safely dispose of Eupalinolide K and contaminated materials in accordance with

institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE)

Chemical-resistant, sealable waste container
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Waste labels

Inert absorbent material (for spills)

Procedure:

Waste Collection:

Collect all solid Eupalinolide K waste, including unused product and contaminated

materials (e.g., weighing paper, gloves, pipette tips), in a designated waste container.

Do not mix Eupalinolide K waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Eupalinolide K," the CAS number "108657-10-9," and the associated hazards (e.g.,

"Toxic," "Irritant").

Waste Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Disposal Arrangement:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide them with the necessary information about the waste, including its composition

and quantity.

Record Keeping:

Maintain a log of all hazardous waste generated, including the date, amount, and disposal

method. This documentation is crucial for regulatory compliance.
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By following these procedures, researchers can ensure the safe and responsible disposal of

Eupalinolide K, contributing to a culture of safety and environmental stewardship within the

scientific community. Always consult your institution's specific safety and disposal guidelines,

as they may have additional requirements.

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Eupalinolide K]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818204#eupalinolide-k-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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